Cas no 2891597-83-2 (Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate)

• Product Name: Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate
• CAS No: 2891597-83-2
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• CID: 6801184
• PubChem ID: 168432843
• Update Time: 2025-06-25

Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate Chemical and Physical Properties

Names and Identifiers

• PS-19342
• G15316
• methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate
• 2891597-83-2
• Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate

• Inchi： 1S/C17H17NO4S/c1-22-17(19)12-13-7-8-16-14(11-13)9-10-18(16)23(20,21)15-5-3-2-4-6-15/h2-8,11H,9-10,12H2,1H3
• InChI Key： KNBFBOOURMYBTP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C2C=CC(CC(=O)OC)=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 331.08782920g/mol
• Monoisotopic Mass: 331.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Additional information on Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate

Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate (CAS No. 2891597-83-2): A Comprehensive Overview

Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate (CAS No. 2891597-83-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a detailed overview of Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate is a derivative of indoline, a six-membered nitrogen-containing heterocycle fused with a benzene ring. The compound features a methyl ester group attached to the indoline ring, along with a benzenesulfonyl substituent at the C1 position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. For instance, the ester group enhances its solubility in organic solvents, while the sulfonyl group contributes to its stability and reactivity.

The molecular formula of Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate is C₁₇H₁₆O₄S, with a molecular weight of approximately 324.37 g/mol. The compound exhibits a melting point of around 105°C and is generally stable under standard laboratory conditions. Its solubility in water is limited, but it dissolves readily in common organic solvents such as methanol, ethanol, and dichloromethane.

Synthesis Methods

The synthesis of Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate has been explored through various routes, each offering unique advantages and challenges. One common method involves the reaction of 5-acetylindoline with benzenesulfonyl chloride in the presence of a base such as triethylamine or pyridine. The resulting intermediate is then subjected to esterification with methanol to yield the final product.

An alternative approach involves the use of palladium-catalyzed cross-coupling reactions, which have gained popularity due to their efficiency and selectivity. In this method, an indoline derivative is coupled with a benzenesulfonyl chloride using palladium catalysts such as Pd(PPh₃)₄. The reaction conditions are carefully optimized to achieve high yields and purity levels.

Biological Activities and Applications

Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate has shown promising biological activities that make it an attractive candidate for drug development. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been reported to exhibit potent inhibitory effects on phosphodiesterase (PDE) enzymes, which play crucial roles in signal transduction processes.

In addition to its enzymatic inhibition properties, Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate has been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have shown that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, preliminary data suggest that it may have cytotoxic effects on certain cancer cell lines, making it a potential lead compound for anticancer drug discovery.

Recent Research Advancements

The ongoing research on Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate continues to uncover new insights into its biological mechanisms and therapeutic potential. A recent study published in the Journal of Medicinal Chemistry highlighted the compound's ability to selectively inhibit PDE4 isoforms, which are implicated in chronic inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD). The researchers found that the compound exhibited high selectivity and potency compared to existing PDE4 inhibitors.

In another study conducted by a team at Harvard University, researchers explored the use of Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate as a scaffold for developing novel anticancer agents. They synthesized a series of derivatives by modifying the substituents on the indoline ring and evaluated their cytotoxicity against various cancer cell lines. One derivative showed significant activity against breast cancer cells, suggesting that further optimization could lead to more effective anticancer drugs.

Conclusion

Methyl 2-[1-(benzenesulfonyl)indolin-5-yl]acetate (CAS No. 2891597-83-2) is a versatile organic compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct properties that make it suitable for various biological studies. Ongoing research continues to explore its potential as an inhibitor of key enzymes involved in disease pathways, as well as its anti-inflammatory and anticancer activities. As more data become available, this compound may emerge as a valuable lead for developing novel therapeutic agents.